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Compound of Interest

Compound Name: Chrysal

Cat. No.: B15395699 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing

Chrysal concentrations for mixed flower bouquets.

Frequently Asked Questions (FAQs)
Q1: What is the general recommended dosage for Chrysal flower food?

A1: The recommended dosage varies depending on the specific Chrysal product. For

professional use, Chrysal Professional 2 is recommended at a dosage of 5ml per liter of water.

[1][2] The "Classic" version of this product requires a higher dosage of 10ml per liter of water.[3]

For consumers, Chrysal Universal flower food is available in sachets designed for 0.5 or 1 liter

of water.[4][5] Accurate dosing is crucial for optimal results.[5]

Q2: What are the effects of under- or overdosing Chrysal flower food?

A2: Both underdosing and overdosing can be detrimental to the vase life of cut flowers.

Underdosing will not provide sufficient nutrients and protection against bacteria, leading to

premature wilting and poor flower development. Overdosing can cause stem burn, leaf

yellowing, and inhibit water uptake, ultimately shortening the vase life of the bouquet.

Q3: Can Chrysal solution be reused?
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A3: Yes, solutions of Chrysal Professional 2 can be reused for up to 5 days, which can help

reduce water consumption and labor costs.[1][2] It is important not to mix residual solutions

with freshly made ones.[2][3]

Q4: Are there any flowers that are not compatible with certain Chrysal products?

A4: Chrysal Professional 2 and Chrysal Professional 2 Classic are suitable for all cut flowers

except for Anthurium.[1][2][3] For mixed bouquets containing Narcissus, special care should be

taken as they secrete a slime that can be harmful to other flowers.[6] Chrysal offers specific

products like Chrysal CVBN tablets or Chrysal Clear Professional Narcissus T-Bag to

neutralize this slime.[6]

Q5: What is the expected increase in vase life when using Chrysal products?

A5: Using Chrysal flower food can significantly extend the vase life of mixed bouquets. For

example, Chrysal Universal and Chrysal Professional 2 can increase vase life by up to 60%

and 50% respectively, compared to using water alone.[1][2][4][5] Some products even allow for

a vase life guarantee of over 7 days.[4][5]
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Issue Possible Cause Troubleshooting Steps

Premature Wilting or "Bent

Neck"

- Improper dosage of flower

food.- Vascular blockage due

to bacteria.- Dehydration.

- Ensure accurate

measurement of Chrysal

solution as per product

instructions.- Re-cut stems at

an angle with a sharp knife to

improve water uptake.[7]- Use

clean vases and fresh water to

minimize bacterial growth.[7]-

Ensure flowers are placed in

the solution immediately after

cutting.[8]

Leaf Yellowing

- Overdosing of flower food.-

Natural aging of the flowers.-

Exposure to ethylene gas.

- Verify the correct

concentration of the Chrysal

solution.- Remove any

yellowing leaves to prevent the

spread of decay.- Keep

bouquets away from ripening

fruit or other sources of

ethylene.

Poor Flower Opening

- Insufficient nutrients.-

Flowers harvested too

immaturely.

- Use the recommended

concentration of Chrysal flower

food to provide adequate

nutrition.[9]- Purchase flowers

that are at the correct stage of

maturity for full development.

[6]

Cloudy or Foul-Smelling Water

- Bacterial or fungal growth.

[10]- Decomposition of leaves

and stems in the water.[10]

- Change the vase water and

Chrysal solution every 2-3

days, or as recommended.-

Remove any leaves that would

be below the waterline.[8]- Use

a clean vase for every new

bouquet.[7]
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Damage in Mixed Bouquets

with Narcissus

- Narcissus slime is toxic to

other flowers.[6]

- Isolate Narcissus for 24 hours

after cutting to allow the

majority of the slime to be

released before adding them

to the mixed bouquet.[6]- Use

Chrysal CVBN tablets or

Chrysal Clear Professional

Narcissus T-Bag to neutralize

the slime.[6]

Data Presentation
Table 1: Recommended Dosages for Chrysal Products

Chrysal Product
Recommended
Dosage

Suitable For Not Suitable For

Chrysal Professional 2
5 ml per 1 liter of

water[1][2]
All cut flowers[1] Anthurium[1][2]

Chrysal Professional 2

Classic

10 ml per 1 liter of

water[3]
All cut flowers[3] Anthurium[3]

Chrysal Universal

(Powder)

1 sachet per 0.5 or 1

liter of water[4][5]
All cut flowers[4] -

Chrysal Professional 2

T-Bags

1 T-Bag per 2 liters of

water[11]
All types of flowers[11] -

Table 2: Effects of Chrysal on Vase Life
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Chrysal Product
Reported Increase in Vase
Life (compared to water)

Additional Benefits

Chrysal Professional 2 Up to 50% longer[1][2]

Stimulates water uptake,

prevents 'bent-neck', better

color retention.[2][12]

Chrysal Universal Up to 60% longer[4][5]

Improves flower opening, color,

and leaf quality; lowers water

pH.[4]

Experimental Protocols
Objective: To determine the optimal concentration of a specific Chrysal product for a given

mixed flower bouquet.

Materials:

Mixed flower bouquets of the same composition and freshness.

The specific Chrysal product being tested.

Graduated cylinders and beakers for accurate measurement.

Clean vases of uniform size.

Distilled or deionized water.

A controlled environment with consistent temperature, light, and humidity.

Data recording sheets.

Methodology:

Preparation of Solutions: Prepare different concentrations of the Chrysal solution. For

example, if the recommended dosage is 5 ml/L, prepare solutions at 2.5 ml/L (underdose), 5

ml/L (recommended dose), 7.5 ml/L (overdose), and a control with only water.
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Bouquet Preparation: Unpack the fresh bouquets. Remove any leaves that will be below the

waterline. Cut approximately 2-3 cm from the bottom of each stem at a 45-degree angle

using a sharp, clean knife.

Vase Setup: Label each clean vase with the corresponding Chrysal concentration. Add the

prepared solutions to the respective vases.

Flower Placement: Immediately place one prepared bouquet into each vase.

Observation and Data Collection:

Record the initial condition of each bouquet (e.g., flower openness, leaf turgidity, color

vibrancy).

Observe the bouquets daily and record changes in a systematic manner. Key parameters

to observe include:

Vase life (number of days until the majority of flowers in the bouquet are wilted or show

signs of senescence).

Flower opening (percentage of buds that have opened).

Incidence of "bent neck" or wilting.

Leaf and flower color quality.

Water turbidity.

Data Analysis: Compile the collected data into tables for easy comparison. Analyze the

results to determine which concentration provided the longest vase life and best overall

quality for the specific mixed bouquet.

Mandatory Visualization
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Preparation Phase Experimental Phase Observation & Analysis Phase
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Caption: Workflow for optimizing Chrysal concentration.

Bouquet Issue Identified

What is the primary issue?

Premature Wilting / Bent Neck

Wilting

Leaf/Petal Discoloration

Discoloration

Poor Flower Opening

Poor Opening

Check Dosage
Re-cut Stems

Ensure Cleanliness

Verify Concentration
Remove Damaged Parts

Check for Ethylene
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Caption: Basic troubleshooting logic for common bouquet issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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